Cas no 1961-96-2 (1-Phenyl-1H-indene)

• Product Name: 1-Phenyl-1H-indene
• CAS No: 1961-96-2
• MF: C₁₅H₁₂
• MW: 192.255784034729
• MDL: MFCD00597812
• CID: 118242
• PubChem ID: 519674
• Update Time: 2025-05-19

1-Phenyl-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-indene
• 1H-Indene, 1-phenyl-
• 1-Phenylindene
• 1H-Indene,1-phenyl
• phenylindene
• 1-Phenyl-1H-indene #
• DTXSID80941381
• AKOS006271397
• AMY13695
• A813840
• 1961-96-2
• 1-phenyl-indene
• MFCD00597812

• MDL： MFCD00597812
• Inchi： 1S/C15H12/c1-2-6-12(7-3-1)15-11-10-13-8-4-5-9-14(13)15/h1-11,15H
• InChI Key： PXORBAGTGTXORO-UHFFFAOYSA-N
• SMILES： C1(C=CC2C=CC=CC1=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.09400
• Monoisotopic Mass: 192.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.092
• Melting Point: 37.5°C
• Boiling Point: 319 ºC
• Flash Point: 153 ºC
• Refractive Index: 1.6372
• PSA: 0.00000
• LogP: 3.84530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 1-Phenyl-1H-indene

Comprehensive Overview of 1-Phenyl-1H-indene (CAS No. 1961-96-2): Properties, Applications, and Industry Insights

1-Phenyl-1H-indene (CAS No. 1961-96-2) is a versatile organic compound that has garnered significant attention in pharmaceutical, material science, and specialty chemical industries. This bicyclic aromatic hydrocarbon, featuring a phenyl group attached to the indene core, exhibits unique structural and electronic properties, making it valuable for diverse applications. With the increasing demand for high-performance organic intermediates and functional materials, researchers and manufacturers are exploring its potential in cutting-edge fields like OLED technology, catalysis, and drug discovery.

The compound’s molecular structure (C₁₅H₁₂) combines the planar rigidity of indene with the π-electron richness of the phenyl substituent, enabling exceptional photophysical properties. Recent studies highlight its role as a building block for optoelectronic materials, particularly in organic light-emitting diodes (OLEDs) and nonlinear optical (NLO) materials. These applications align with global trends toward energy-efficient displays and sustainable electronics, addressing frequent search queries like "organic semiconductors for flexible electronics" and "indene derivatives in green chemistry."

In pharmaceuticals, 1-Phenyl-1H-indene serves as a precursor for biologically active molecules. Its scaffold is integral to designing kinase inhibitors and anti-inflammatory agents, reflecting the industry’s focus on targeted drug delivery and small-molecule therapeutics. Notably, its derivatives are investigated for neuroprotective effects, resonating with popular searches such as "indene-based drug candidates 2024" and "phenyl-indene medicinal chemistry."

Synthetic routes to 1-Phenyl-1H-indene often involve Friedel-Crafts alkylation or palladium-catalyzed coupling, with recent advancements emphasizing atom-economical methods and solvent-free conditions. These innovations cater to the growing demand for green synthesis protocols, a topic frequently queried as "sustainable indene derivative production." Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for end-use precision.

From a commercial perspective, CAS No. 1961-96-2 is supplied by specialty chemical vendors under stringent quality control standards, with certifications like ISO 9001 and REACH compliance being key purchasing criteria. Market analyses reveal rising interest in custom synthesis services for tailored indene derivatives, driven by R&D sectors exploring high-value fine chemicals.

Environmental and regulatory considerations for 1-Phenyl-1H-indene focus on biodegradability assessments and occupational exposure limits. While not classified as hazardous under major regulatory frameworks, proper handling guidelines are recommended—addressing common user concerns like "indene compound safety data sheets" and "phenyl-indene storage conditions."

Future prospects for 1-Phenyl-1H-indene include its integration into advanced polymer composites and metal-organic frameworks (MOFs), areas frequently searched as "indene in smart materials." Collaborative efforts between academia and industry continue to expand its utility, ensuring its relevance in next-generation technologies.